Cas no 104286-03-5 (2-(1,3-Benzoxazol-2-yl)benzoic acid)

• Product Name: 2-(1,3-Benzoxazol-2-yl)benzoic acid
• CAS No: 104286-03-5
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD06254279
• CID: 1073679
• PubChem ID: 4738153
• Update Time: 2025-06-26

2-(1,3-Benzoxazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzoxazol-2-yl)benzoic acid
• 2-(BENZOXAZOL-2-YL)BENZOIC ACID
• DA-19140
• 2-(Benzo[d]oxazol-2-yl)benzoicacid
• G71122
• 104286-03-5
• SCHEMBL692888
• 2-(Benzo[d]oxazol-2-yl)benzoic acid
• STK504846
• AKOS002665363
• DTXSID401306542
• 2-(2-Benzoxazolyl)benzoic acid
• MFCD06254279

• MDL： MFCD06254279
• Inchi： 1S/C14H9NO3/c16-14(17)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)18-13/h1-8H,(H,16,17)
• InChI Key： XDKYKNMQHISKPE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 239.058243149g/mol
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(1,3-Benzoxazol-2-yl)benzoic acid

2-(1,3-Benzoxazol-2-yl)benzoic Acid: A Comprehensive Overview

2-(1,3-Benzoxazol-2-yl)benzoic acid, also known by its CAS number 104286-03-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a benzoxazole ring system with a benzoic acid moiety, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The benzoxazole ring system, a heterocyclic structure consisting of a benzene ring fused to an oxazole ring, is renowned for its stability and unique electronic properties. In 2-(1,3-Benzoxazol-2-yl)benzoic acid, this system is attached to a benzoic acid group at the 2-position, creating a molecule with both aromatic and acidic functionalities. This combination not only influences its chemical reactivity but also opens up possibilities for its use in various chemical transformations and biological assays.

Recent studies have highlighted the importance of benzoxazole-containing compounds in medicinal chemistry. For instance, researchers have explored the potential of 2-(1,3-Benzoxazol-2-yl)benzoic acid as a precursor for the synthesis of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in constructing complex molecular frameworks with desired pharmacokinetic properties.

In terms of physical properties, 2-(1,3-Benzoxazol-2-yl)benzoic acid exhibits a melting point of approximately 345°C, reflecting its high thermal stability. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various synthetic routes that require controlled solubility profiles.

The synthesis of 2-(1,3-Benzoxazol-2-yl)benzoic acid typically involves multi-step processes that leverage the reactivity of benzoxazole derivatives. One common approach involves the condensation of o-amino benzoic acid with ketones or aldehydes under acidic conditions to form the benzoxazole ring. Subsequent functionalization steps can then introduce additional substituents or modify existing groups to tailor the compound's properties.

From a biological standpoint, benzoxazole-containing compounds have shown promise in anti-inflammatory and antioxidant assays. Studies conducted on 2-(1,3-Benzoxazol-2-yl)benzoic acid have demonstrated its ability to scavenge free radicals, suggesting potential applications in the development of natural product-inspired therapeutics. Furthermore, its structural similarity to certain pharmacophores has prompted investigations into its role as a lead compound for anti-cancer drug design.

In material science, the unique electronic properties of benzoxazole-containing compounds have led to their exploration as components in organic electronics. The conjugated π-system in 2-(1,3-Benzoxazol-2-yl)benzoic acid contributes to its optical and electrical properties, making it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-(1,3-Benzoxazol-2-yl)benzoic acid. Quantum mechanical calculations have revealed that the compound exhibits significant π–π stacking interactions, which could influence its crystallization behavior and solid-state properties. These findings are particularly relevant for optimizing its performance in material applications.

In conclusion, 2-(1,3-Benzoxazol-2-yl)benzoic acid stands as a remarkable example of how structural diversity can lead to multifaceted applications across different scientific domains. With ongoing research unraveling its potential uses and properties, this compound continues to be an area of active investigation for chemists and pharmacologists alike.